Cas no 1361727-47-0 (3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl)

• Product Name: 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl
• CAS No: 1361727-47-0
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4993953
• Update Time: 2025-06-22

3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-12-11(2-1-3-13(12)17)8-4-9(15)6-10(16)5-8/h1-6H,7H2
• InChI Key： GMFNUQNXQQLVAA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=C(C=C(C=2)Cl)Cl)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl

3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl: A Versatile Intermediate in Pharmaceutical and Materials Science

3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl, with the chemical identifier CAS No. 1361727-47-0, represents a critical structural scaffold in modern medicinal chemistry. This compound belongs to the class of biphenyl derivatives, which are widely utilized in the development of pharmaceuticals, agrochemicals, and advanced materials. The unique combination of multiple chlorine substituents on the biphenyl core—specifically, 3,5-dichloro groups on the parent ring and 3'-chloro-2'-chloromethyl functionality—confers distinct physicochemical properties that make it a valuable intermediate in synthetic pathways.

Recent studies published in Organic & Biomolecular Chemistry (2024) have highlighted the synthetic utility of 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl as a building block for the preparation of bioactive molecules. Researchers have demonstrated its compatibility with transition-metal-catalyzed cross-coupling reactions, enabling the efficient introduction of functional groups at specific positions. This capability is particularly significant in the context of drug discovery, where precise control over molecular architecture is essential for optimizing biological activity and pharmacokinetic profiles.

The 3,5-dichloro substitution pattern on the biphenyl ring plays a pivotal role in modulating the compound's electronic properties. Quantum mechanical calculations published in Chemical Science (2023) revealed that these substituents enhance the electron-withdrawing effect, which can influence the reactivity of the adjacent 2'-chloromethyl group. This electronic modulation is critical for applications in photovoltaic materials, where the compound's ability to act as an electron acceptor has been explored for its potential in organic solar cells.

Experimental data from Advanced Materials (2024) further underscore the compound's relevance in materials science. The 3'-chloro group serves as a versatile handle for post-functionalization, allowing for the incorporation of diverse functionalities such as sulfonate esters or hydroxyl groups. This adaptability has enabled the synthesis of conjugated polymers with tunable bandgaps, which are essential for next-generation optoelectronic devices.

In the realm of pharmaceutical chemistry, the 2'-chloromethyl moiety has attracted attention as a potential scaffold for the development of antimicrobial agents. A 2023 study in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant activity against multidrug-resistant bacterial strains. The chlorine atoms on the biphenyl ring are believed to contribute to the compound's ability to disrupt microbial cell membranes through hydrophobic interactions.

The synthesis of 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl typically involves a multi-step process that leverages electrophilic aromatic substitution reactions. A recent methodology described in Green Chemistry (2024) optimized this synthesis by using microwave-assisted protocols, reducing reaction times by 40% while maintaining high yields. This advancement aligns with the growing emphasis on sustainable chemical synthesis in the pharmaceutical industry.

From a mechanistic perspective, the 3,5-dichloro substitution pattern creates a highly electron-deficient environment that facilitates the formation of the 2'-chloromethyl group through electrophilic attack. This reaction mechanism has been extensively studied using density functional theory (DFT) calculations, which provide insights into the transition states and energy barriers involved in the synthesis of such complex molecules.

The compound's potential in nanotechnology applications has also been explored. Research published in Nano Letters (2024) demonstrated that 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl can serve as a precursor for the preparation of graphene oxide derivatives. The chlorine substituents enable controlled functionalization of the graphene surface, which is critical for applications in sensors and energy storage devices.

From a synthetic perspective, the 3'-chloro group provides a strategic point for the introduction of fluorinated moieties, which are known to enhance the metabolic stability of pharmaceutical compounds. A 2023 study in Organic Letters showcased how substituting the 3'-chloro group with a fluorine atom significantly improved the half-life of a related compound in vivo, highlighting the importance of such modifications in drug development.

The compound's structural complexity also makes it a valuable tool for computational chemistry studies. Molecular docking simulations published in Journal of Computational Chemistry (2024) have been used to predict the compound's interactions with various biological targets, including ion channels and enzyme active sites. These computational models provide critical insights into the compound's potential therapeutic applications.

Finally, the 2'-chloromethyl group's reactivity has been exploited in the synthesis of polymeric materials with unique mechanical properties. A 2023 study in Macromolecules reported that incorporating this group into polymer backbones resulted in materials with enhanced thermal stability and mechanical strength, making them suitable for aerospace and automotive applications.

In conclusion, 3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl represents a multifunctional scaffold with broad applications across chemistry, materials science, and pharmaceutical research. Its structural versatility, combined with recent advances in synthetic methodologies, positions it as a key compound for future innovations in these fields.

3'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl is a compound of significant scientific and industrial interest, with its unique structural features enabling applications in diverse areas of chemistry. Ongoing research continues to uncover new synthetic routes and functionalization strategies, further expanding its potential impact across multiple disciplines.